Cas no 652150-15-7 (Carbonic acid, 1,1-dimethylethyl 4-hydroxy-2-butenyl ester)

• Product Name: Carbonic acid, 1,1-dimethylethyl 4-hydroxy-2-butenyl ester
• CAS No: 652150-15-7
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 402336
• PubChem ID: 71376431
• Update Time: 2025-04-19

Carbonic acid, 1,1-dimethylethyl 4-hydroxy-2-butenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, 1,1-dimethylethyl 4-hydroxy-2-butenyl ester
• tert-butyl 4-hydroxybut-2-enyl carbonate
• DTXSID50799119
• tert-Butyl 4-hydroxybut-2-en-1-yl carbonate
• 652150-15-7

• Inchi： 1S/C9H16O4/c1-9(2,3)13-8(11)12-7-5-4-6-10/h4-5,10H,6-7H2,1-3H3
• InChI Key： UXBVOTFGACBRBK-UHFFFAOYSA-N
• SMILES： O(C(=O)OCC=CCO)C(C)(C)C

Computed Properties

• Exact Mass: 188.10488
• Monoisotopic Mass: 188.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• PSA: 55.76